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Compound of Interest

Compound Name: Isomalt

Cat. No.: B1678288 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular characteristics of

isomalt, a sugar substitute widely used in the food and pharmaceutical industries. While the

concept of a "molecular weight distribution" is typically applied to polymers, this guide will

address the core principles of isomalt's molecular identity, focusing on its precise molecular

weight, isomeric composition, and the analytical techniques used to determine its purity and

identify any related substances.

Chemical Composition and Molecular Weight of
Isomalt
Isomalt is not a single chemical entity but an equimolar mixture of two diastereomeric

disaccharide alcohols:

1-O-α-D-Glucopyranosyl-D-mannitol (GPM)

6-O-α-D-Glucopyranosyl-D-sorbitol (GPS)[1]

Both GPM and GPS are isomers with the same chemical formula, C12H24O11, and

consequently, the same molecular weight.[2][3] The manufacturing process is designed to

produce these two components in a roughly 1:1 ratio.[4]

Table 1: Molecular Properties of Isomalt Isomers
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Property Value Reference

Chemical Formula C12H24O11 [2][3]

Molecular Weight 344.31 g/mol [5][6]

Isomeric Composition
Equimolar mixture of GPM and

GPS
[1]

The precise molecular weight and well-defined composition mean that, unlike polymers, pure

isomalt does not have a molecular weight distribution. Instead, analytical focus is placed on

confirming the identity and purity of the two isomers and quantifying any process-related

impurities.

Manufacturing Process and Potential Impurities
Isomalt is produced in a two-stage process from sucrose.[1] Understanding this process is key

to understanding the potential impurity profile.

Enzymatic Transglucosylation: Sucrose is converted into the intermediate, isomaltulose,

using the enzyme isomaltulose synthase.[1]

Hydrogenation: The isomaltulose is then hydrogenated using a Raney nickel catalyst. This

step reduces the fructose moiety of isomaltulose to a mixture of the sugar alcohols, sorbitol

and mannitol, resulting in the formation of GPS and GPM.[1]

Potential impurities in the final product can include:

Unreacted isomaltulose

Monosaccharide alcohols: Sorbitol and Mannitol[7][8]

Reducing sugars

Commercial grades of isomalt have stringent specifications for these impurities.
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Isomalt Manufacturing Process
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Analytical Workflow for Isomalt Characterization

Isomalt Sample
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Data Analysis:
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- Impurity Quantification
(Mannitol, Sorbitol)

Data Analysis:
- Molecular Weight Confirmation
- Oligomer/Monomer Detection

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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